Cas no 1024329-02-9 ([4-(3-methylphenyl)piperazin-1-yl]-(1-phenylcyclopentyl)methanone)

• Product Name: [4-(3-methylphenyl)piperazin-1-yl]-(1-phenylcyclopentyl)methanone
• CAS No: 1024329-02-9
• MF: C₂₃H₂₈N₂O
• MW: 348.481225967407
• MDL: MFCD03839641
• CID: 5214922
• Update Time: 2025-11-01

[4-(3-methylphenyl)piperazin-1-yl]-(1-phenylcyclopentyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(3-methylphenyl)piperazin-1-yl]-(1-phenylcyclopentyl)methanone

• MDL： MFCD03839641
• Inchi： 1S/C23H28N2O/c1-19-8-7-11-21(18-19)24-14-16-25(17-15-24)22(26)23(12-5-6-13-23)20-9-3-2-4-10-20/h2-4,7-11,18H,5-6,12-17H2,1H3
• InChI Key： BJJVOPNXXWCQEG-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC(C)=C2)CC1)(C1(C2=CC=CC=C2)CCCC1)=O

Additional information on [4-(3-methylphenyl)piperazin-1-yl]-(1-phenylcyclopentyl)methanone

Compound Introduction: [4-(3-methylphenyl)piperazin-1-yl]-(1-phenylcyclopentyl)methanone and CAS No. 1024329-02-9

Compound [4-(3-methylphenyl)piperazin-1-yl]-(1-phenylcyclopentyl)methanone, identified by the CAS number 1024329-02-9, represents a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of both piperazine and phenylcyclopentyl moieties in its molecular framework suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a central piperazin-1-yl group attached to a 3-methylphenyl ring, which is further linked to a 1-phenylcyclopentyl moiety through a methanone bridge. This arrangement not only contributes to the compound's overall stability but also influences its solubility and metabolic pathways. The 3-methylphenyl substituent, in particular, is known for its ability to modulate receptor binding affinities, which is a critical factor in drug design.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules that target central nervous system (CNS) disorders. The piperazine ring is a well-documented pharmacophore in this context, often found in drugs used for treating conditions such as depression, anxiety, and schizophrenia. The incorporation of this moiety into [4-(3-methylphenyl)piperazin-1-yl]-(1-phenylcyclopentyl)methanone suggests potential therapeutic applications in CNS-related disorders. Furthermore, the 1-phenylcyclopentyl group adds another layer of complexity, potentially influencing the compound's pharmacokinetic properties and bioavailability.

Current research in medicinal chemistry has been focusing on optimizing the pharmacological profiles of such compounds through structural modifications. The study of analogs derived from [4-(3-methylphenyl)piperazin-1-yl]-(1-phenylcyclopentyl)methanone has revealed insights into the importance of electronic and steric factors in modulating biological activity. For instance, variations in the substitution pattern on the 3-methylphenyl ring have shown significant effects on receptor binding affinity and selectivity.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug discovery. The combination of the piperazin-1-yl and 1-phenylcyclopentyl groups provides a rich platform for further derivatization, allowing chemists to explore diverse chemical space. This has led to the development of several novel derivatives that exhibit promising biological activities. For example, modifications aimed at enhancing metabolic stability while maintaining receptor binding have resulted in compounds with improved pharmacokinetic profiles.

The synthesis of [4-(3-methylphenyl)piperazin-1-yl]-(1-phenylcyclopentyl)methanone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity levels essential for pharmaceutical applications.

In terms of biological activity, preliminary studies on [4-(3-methylphenyl)piperazin-1-yl]-(1-phenylcyclopentyl)methanone have shown intriguing results. In vitro assays have indicated potential interactions with various neurotransmitter receptors, including serotonin and dopamine receptors. These interactions are crucial for understanding the compound's mechanism of action and its potential therapeutic effects. Further investigations are ongoing to elucidate these interactions at a molecular level.

The compound's potential applications extend beyond CNS disorders. Research has also explored its efficacy in treating conditions such as pain syndromes and inflammatory diseases. The unique structural features of [4-(3-methylphenyl)piperazin-1-yl]-(1-phenylcyclopentyl)methanone make it a versatile candidate for multiple therapeutic areas. This versatility is particularly valuable in drug discovery pipelines where compounds with broad activity profiles are highly sought after.

As computational chemistry plays an increasingly pivotal role in drug design, virtual screening methods have been employed to identify potential hits derived from [4-(3-methylphenyl)piperazin-1-lyl]-(1-pheno)cyclopentenylethanone]. These approaches leverage large databases and sophisticated algorithms to predict binding affinities and selectivity profiles. Such computational tools have accelerated the discovery process by rapidly screening vast libraries of compounds.

The regulatory landscape for new drug development continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical studies. [4-(3-methylpheny lpiperazin - 1 - yl) - ( 1 - phen ylcyclo p ent ylm etha n one)] is currently undergoing preclinical evaluations to assess its toxicity profile and optimal dosing regimens. These studies are essential steps toward translating laboratory findings into viable therapeutic options for patients.

Future directions in research on this compound include exploring novel synthetic routes that enhance scalability and cost-effectiveness. Additionally, investigating its interaction with biological targets at an atomic level through techniques such as X-ray crystallography will provide valuable insights into its mechanism of action. Such structural information can guide further optimization efforts aimed at improving therapeutic efficacy while minimizing side effects.

In conclusion,[4-(3-methyl phen ylpiperazin - 1 - yl) - ( 1 - phen ylcyclo p ent ylm etha n one)], identified by CAS number 1024329 - 02 - 9, represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities . Ongoing research efforts are focused on elucidating its pharmacological profile , optimizing its synthetic pathways , and advancing it toward clinical applications . As our understanding of molecular interactions continues to grow , compounds like this one hold great promise for addressing unmet medical needs across various therapeutic areas .